Cas no 1340229-02-8 (4-Ethoxy-2-trifluoromethylbenzoic acid)
4-Ethoxy-2-trifluoromethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethoxy-2-trifluoromethylbenzoic acid
- 4-Ethoxy-2-trifluoromethyl-benzoic acid
- 4-ethoxy-2-(trifluoromethyl)benzoic acid
-
- MDL: MFCD16852853
- Inchi: 1S/C10H9F3O3/c1-2-16-6-3-4-7(9(14)15)8(5-6)10(11,12)13/h3-5H,2H2,1H3,(H,14,15)
- InChI Key: XYLVMPYBGAYRMM-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1C(=O)O)OCC)(F)F
Computed Properties
- Exact Mass: 234.05037863 g/mol
- Monoisotopic Mass: 234.05037863 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5
- Molecular Weight: 234.17
4-Ethoxy-2-trifluoromethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 182605-5g |
4-Ethoxy-2-trifluoromethylbenzoic acid, 95% |
1340229-02-8 | 95% | 5g |
$1733.00 | 2023-09-10 | |
| Aaron | AR022IGS-500mg |
4-ethoxy-2-(trifluoromethyl)benzoic acid |
1340229-02-8 | 500mg |
$377.00 | 2023-12-16 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1261819-1g |
4-Ethoxy-2-(trifluoromethyl)benzoic acid |
1340229-02-8 | 98% | 1g |
¥6541.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1261819-5g |
4-Ethoxy-2-(trifluoromethyl)benzoic acid |
1340229-02-8 | 98% | 5g |
¥19645.00 | 2024-08-09 |
4-Ethoxy-2-trifluoromethylbenzoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-Ethoxy-2-trifluoromethylbenzoic acid
Comprehensive Overview of 4-Ethoxy-2-trifluoromethylbenzoic acid (CAS No. 1340229-02-8)
4-Ethoxy-2-trifluoromethylbenzoic acid (CAS No. 1340229-02-8) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethoxy and trifluoromethyl functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines lipophilicity and electron-withdrawing effects, which are critical for enhancing bioavailability and metabolic stability in drug design.
The growing interest in fluorinated compounds like 4-Ethoxy-2-trifluoromethylbenzoic acid stems from their widespread applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and API intermediates. Recent studies highlight its role in optimizing drug candidates targeting inflammatory diseases and metabolic disorders, aligning with the current focus on precision medicine and personalized therapeutics.
From an industrial perspective, CAS No. 1340229-02-8 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with regulatory standards like ICH guidelines. This aligns with the increasing demand for high-purity intermediates in GMP manufacturing.
Environmental and sustainability considerations are also driving innovation around this compound. The incorporation of trifluoromethyl groups is being reevaluated for greener synthesis routes, such as electrochemical fluorination or flow chemistry, to reduce waste and energy consumption. This resonates with the broader trend of green chemistry in the pharmaceutical industry.
In the context of intellectual property, 4-Ethoxy-2-trifluoromethylbenzoic acid has been cited in several patents related to kinase inhibitors and antimicrobial agents. Its structural versatility allows for scaffold hopping in drug discovery—a strategy frequently discussed in AI-driven molecular design platforms. This connects to the rising popularity of computational chemistry tools for lead optimization.
Market analysts note growing procurement inquiries for this compound from Asia-Pacific and North American regions, particularly for contract research organizations (CROs) engaged in oncology and CNS drug development. Such trends reflect the compound's relevance in addressing unmet medical needs through novel chemical entities.
For researchers handling CAS 1340229-02-8, proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidance, though the compound is not classified under hazardous categories when handled appropriately—a point frequently clarified in laboratory safety forums.
The future outlook for 4-Ethoxy-2-trifluoromethylbenzoic acid appears promising, with potential expansions into materials science applications like liquid crystal compositions or organic electronics. Its dual functionality as both hydrogen bond donor and acceptor positions it as a candidate for supramolecular chemistry studies, an emerging interdisciplinary field.
1340229-02-8 (4-Ethoxy-2-trifluoromethylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)